Cas no 1861966-04-2 ([(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine)

• Product Name: [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine
• CAS No: 1861966-04-2
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6389177
• PubChem ID: 130591209
• Update Time: 2025-05-19

[(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• EN300-1913036
• 1861966-04-2
• [(4-bromo-3,5-dimethylphenyl)methyl]hydrazine
• [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine

• Inchi： 1S/C9H13BrN2/c1-6-3-8(5-12-11)4-7(2)9(6)10/h3-4,12H,5,11H2,1-2H3
• InChI Key： DOOQFGZRVQSBNI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CNN)C=C1C

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine

Comprehensive Overview of [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine (CAS No. 1861966-04-2)

[(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine (CAS No. 1861966-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a hydrazine functional group attached to a 4-bromo-3,5-dimethylbenzyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its bromine-substituted aromatic ring offers reactivity for further derivatization.

In recent years, the demand for [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine has increased, driven by its role in developing novel small-molecule inhibitors and bioconjugation agents. Its CAS No. 1861966-04-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. The compound’s stability under controlled conditions and compatibility with various coupling reactions make it a preferred choice for researchers exploring targeted therapeutics and functionalized polymers.

One of the trending topics in organic synthesis is the development of green chemistry approaches, and [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine aligns well with this trend. Scientists are investigating eco-friendly catalytic methods to incorporate this compound into sustainable synthesis pathways. Additionally, its potential in cancer research has been highlighted, with studies focusing on its ability to modulate specific biochemical pathways.

The compound’s structural versatility also makes it a candidate for advanced material design, particularly in photovoltaic applications and organic electronics. Researchers are exploring its use in conductive polymers and light-emitting diodes (LEDs), where its electron-withdrawing bromine substituent can enhance performance. These applications are frequently discussed in forums and publications, underscoring the compound’s multidisciplinary utility.

Quality control and analytical characterization of [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of pharmaceutical-grade intermediates.

In summary, [(4-Bromo-3,5-dimethylphenyl)methyl]hydrazine (CAS No. 1861966-04-2) is a compound of growing importance in both academic and industrial settings. Its applications span drug development, material science, and sustainable chemistry, making it a focal point for innovation. As research progresses, this compound is expected to play an even more prominent role in addressing contemporary scientific challenges.